N-(2,6-dimethylphenyl)-2-(2-morpholino-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-(2-morpholin-4-yl-4-oxo-7-thiophen-2-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl)acetamide
• InChI: InChI=1S/C23H23N5O3S2/c1-14-5-3-6-15(2)18(14)24-17(29)13-28-22(30)20-21(19(26-28)16-7-4-12-32-16)33-23(25-20)27-8-10-31-11-9-27/h3-7,12H,8-11,13H2,1-2H3,(H,24,29)
• InChI Key: FBLGKJNVUHTUAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CN2C(=O)C3=C(C(=N2)C4=CC=CS4)SC(=N3)N5CCOCC5
• Molecular Formula: C23H23N5O3S2
• Molecular Weight: 481.6 g/mol

Description

N-(2,6-dimethylphenyl)-2-(2-morpholino-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C23H23N5O3S2 and its molecular weight is 481.59. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Hemolytic Activity

Compounds with structures incorporating elements such as morpholino groups, thiophenes, and acetamides have been synthesized and evaluated for their potential antimicrobial properties. For example, a study on the synthesis, antimicrobial evaluation, and hemolytic activity of 2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives found that many of these compounds exhibit activity against selected microbial species, with some showing less toxicity and thus potential for further biological screening and application trials (Gul et al., 2017).

Antifungal Agents

Derivatives of morpholino-acetamide have been identified as broad-spectrum antifungal agents. The optimization of these series led to compounds with improved plasmatic stability while maintaining antifungal activity, demonstrating effectiveness against various fungi species including molds and dermatophytes. This indicates potential applications in addressing fungal infections (Bardiot et al., 2015).

Structural Studies

The crystal structures of compounds incorporating morpholino and acetamide groups have been described, providing insights into their potential applications based on their molecular configurations. Understanding these structures can lead to the development of compounds with specific desired properties, such as enhanced stability or activity (Galushchinskiy et al., 2017).

Insecticidal Activity

Research on pyridine derivatives, including those with morpholino groups, has explored their potential as insecticides. Some compounds have demonstrated significant activity against pests such as the cowpea aphid, suggesting applications in agricultural pest management (Bakhite et al., 2014).